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Compound of Interest

Compound Name: Mead Acid

Cat. No.: B164272

Introduction

Mead Acid (20:3n-9), or cis-5,8,11-eicosatrienoic acid, is an omega-9 polyunsaturated fatty
acid (PUFA) synthesized endogenously from oleic acid.[1][2] While present at low levels in
most tissues under normal conditions, its concentration significantly increases during states of
essential fatty acid (EFA) deficiency.[3][4] This makes Mead Acid a critical biomarker for
assessing nutritional status and investigating diseases associated with EFA imbalances.[1][5]
Furthermore, Mead Acid is a substrate for the same enzymes that metabolize arachidonic acid
—cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP450)—Ieading to
the production of various signaling molecules.[3][6][7] These metabolites, such as
hydroxyeicosatrienoic acids (HETrEs) and leukotrienes, may play roles in inflammation and
other physiological processes.[3][8]

These application notes provide detailed protocols for the extraction, purification, and
preparation of Mead Acid from biological tissues and cell cultures for subsequent analysis,
typically by mass spectrometry.

Quantitative Data: Mead Acid Levels in Human
Tissues

The concentration of Mead Acid varies significantly between tissues and physiological states.
The following table summarizes reported levels in various human tissues.
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. . Mead Acid
Biological .
TissuelCell o Level (% of
Source Condition Reference(s)
Type Total Fatty
(Human) .
Acids)
Adult Plasma Normal 0.16% [1]
Fetus Plasma Normal 0.44% [1]
Adult Liver Normal 0.2% [1]
Fetus Liver Normal 0.4% [1]
Adult Blood Vessels Normal 0.1% [1]
Fetus Blood Vessels Normal 2.4% [1]
Adult Serum Normal 0.24% [1]
Mononuclear
Cord Blood Term 0.27% [1]
Cells
Mononuclear
Cord Blood Preterm 0.11% [1]

Cells

Experimental Workflows and Signaling Pathways

Visualizing the experimental process and the relevant biological pathways is crucial for

understanding the context of Mead Acid analysis.
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Sample Collection & Preparation

Tissue or Cell Pellet

Homogenization / Lysis
(e.g., with solvent)

Lipid Extraction

Liquid-Liquid Extraction
(e.g., Folch or Bligh-Dyer)

Phase Separation
(add H20 or saline)

Collect Organic Phase
(contains total lipids)

Solvent Evaporation
(under Nitrogen stream)

Purification &|Derivatization

Solid-Phase Extraction (SPE)
(C18 cartridge)

\
Elute Eicosanoids
(e.g., with Methyl Formate)
Y

Derivatization (optional)
(for GC-MS analysis, e.g., FAMES)

LC-MS/MS or GC-MS Analysis

Experimental Workflow for Mead Acid Analysis

Click to download full resolution via product page

Caption: General workflow from sample collection to instrumental analysis.
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Mead Acid (20:3n-9)

Biosynthesis of Mead Acid from Oleic Acid

Mead Acid
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via 5-LOX pathway
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Metabolism of Mead Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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